Cas no 2172087-31-7 (1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172087-31-7
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6440678
• PubChem ID: 165786643
• Update Time: 2025-10-28

1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1593912
• 2172087-31-7

• Inchi： 1S/C11H20N4O/c1-6(2)8(5)15-10(7(3)4)9(11(12)16)13-14-15/h6-8H,1-5H3,(H2,12,16)
• InChI Key： QTLPZRCPIGOJLZ-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(C)C)N(C(C)C(C)C)N=N1)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

The compound 1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No: 2172087-31-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carboxamides, which are widely used in the synthesis of bioactive molecules due to their ability to form hydrogen bonds and participate in various chemical reactions.

Recent studies have highlighted the importance of triazole derivatives in drug discovery, particularly in the development of inhibitors for protein-protein interactions. The 1H-1,2,3-triazole ring system in this compound is known for its stability and versatility, making it a valuable scaffold for medicinal chemists. The substituents on the triazole ring, such as the 3-methylbutan-2-yl and propan-2-yl groups, play a crucial role in modulating the physicochemical properties and biological activity of the molecule.

The synthesis of 1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that typically includes the formation of the triazole ring followed by functionalization with the desired substituents. Recent advancements in click chemistry have enabled more efficient and selective methods for constructing triazole-containing compounds, which has significantly enhanced the scalability and cost-effectiveness of this synthesis.

In terms of applications, this compound has shown promise in the field of medicinal chemistry, particularly as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to inhibit specific enzymes and modulate cellular pathways makes it a valuable candidate for further preclinical studies. Additionally, its structural flexibility allows for further modification to optimize pharmacokinetic properties such as solubility and bioavailability.

From an environmental perspective, the development of greener synthetic routes for this compound is an area of active research. The use of eco-friendly solvents and catalysts not only reduces the environmental footprint but also aligns with the growing demand for sustainable chemical practices. Researchers are exploring microwave-assisted synthesis and enzymatic catalysis as potential green alternatives to traditional methods.

In conclusion, 1-(3-methylbutan-2-yl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No: 2172087-31_7) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a versatile tool for researchers aiming to develop innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.